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Compound of Interest

Compound Name: (24R)-MC 976
Cat. No.: B10800434
Get Quote

(24R)-MC 976, a synthetic analog of vitamin D3, is a valuable compound for research in areas
such as cancer, immunology, and cell differentiation. Proper dissolution and handling are
critical for obtaining reliable and reproducible results in cell culture experiments. This document
provides detailed application notes and protocols for the solubilization and use of (24R)-MC
976 in a research setting.

Properties and Solubility

(24R)-MC 976 is a white to off-white powder. While specific quantitative solubility data is not
widely published, it is known to be soluble in several organic solvents. For cell culture
applications, the recommended solvents are dimethyl sulfoxide (DMSQO) and ethanol. It is
crucial to minimize the final concentration of these solvents in the cell culture medium to avoid
cytotoxicity.

Table 1: Solubility and Storage of (24R)-MC 976
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Parameter Value Source
CAS Number 112828-09-8 N/A
Molecular Weight 414.62 g/mol N/A
Recommended Solvents DMSO, Ethanol N/A

) -20°C, desiccated, protected
Recommended Storage (Solid) ) N/A
from light

Recommended Storage (Stock  -20°C, in small aliquots, N/A
Solution) protected from light

Experimental Protocols
Preparation of a 1 mM Stock Solution

This protocol describes the preparation of a 1 mM stock solution of (24R)-MC 976 in DMSO or
ethanol.

Materials:

(24R)-MC 976 powder

Anhydrous (cell culture grade) DMSO or 200-proof ethanol

Sterile, amber or foil-wrapped microcentrifuge tubes

Calibrated precision balance

Sterile, low-retention pipette tips

Procedure:

e Work in a sterile environment and under low-light conditions to protect the light-sensitive
compound.

e Weigh out 1 mg of (24R)-MC 976 powder using a calibrated balance.
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o To prepare a 1 mM stock solution, dissolve the 1 mg of (24R)-MC 976 in 2.41 mL of DMSO
or ethanol.

o Calculation: (1 mg/414.62 g/mol)/(1x103mol/L) =2.41x103L=241mL

» Vortex the solution until the powder is completely dissolved. Gentle warming to 37°C and
brief sonication in an ultrasonic bath can aid dissolution if necessary.

 Aliquot the stock solution into smaller volumes (e.g., 10-20 uL) in sterile, amber or foil-
wrapped microcentrifuge tubes to avoid repeated freeze-thaw cycles.

» Store the aliquots at -20°C.

Preparation of Working Solutions for Cell Culture

This protocol outlines the dilution of the stock solution to prepare working concentrations for
treating cells. The final concentration of the organic solvent in the cell culture medium should
be kept to a minimum, typically below 0.1% for DMSO and 0.2% for ethanol.

Materials:

e 1 mM stock solution of (24R)-MC 976

o Pre-warmed, complete cell culture medium appropriate for your cell line

» Sterile pipette tips and tubes

Procedure:

e Thaw an aliquot of the 1 mM stock solution at room temperature, protected from light.

o Perform a serial dilution of the stock solution in pre-warmed complete cell culture medium to
achieve the desired final concentrations. It is recommended to perform at least a 1:1000
dilution of the stock solution into the final culture medium.

o Example Dilution for a 100 nM final concentration:

o Add 1 pL of the 1 mM stock solution to 10 mL of complete cell culture medium.
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o Gently mix the medium containing (24R)-MC 976 before adding it to the cells.

» Always include a vehicle control in your experiments. This should be an equivalent volume of
the solvent (DMSO or ethanol) used to dissolve the compound, diluted in the same manner
as the experimental samples.

Note on Working Concentrations: The optimal working concentration of (24R)-MC 976 will vary
depending on the cell type and the specific experimental endpoint. Based on studies with
similar vitamin D analogs, a starting concentration range of 1 nM to 1 uM is recommended for

initial experiments.

Signaling Pathways and Experimental Workflow

(24R)-MC 976, like other vitamin D analogs, is expected to exert its biological effects primarily
through the Vitamin D Receptor (VDR), a nuclear receptor that regulates gene expression.
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Simplified Vitamin D Receptor (VDR) Signaling Pathway
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Caption: Simplified Vitamin D Receptor (VDR) Signaling Pathway.

The following diagram illustrates the general workflow for dissolving and using (24R)-MC 976 in
cell culture experiments.
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Experimental Workflow for (24R)-MC 976 Cell Culture Experiments
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e To cite this document: BenchChem. [Dissolving (24R)-MC 976 for Cell Culture: Application
Notes and Protocols]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10800434/docs#dissolving-24r-mc-976-for-cell-
culture-application-notes-and-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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